Cas no 2172197-74-7 (6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172197-74-7
• MF: C₁₄H₁₄Cl₂N₄O₂
• MW: 341.19256067276
• CID: 5767888
• PubChem ID: 165482097
• Update Time: 2025-11-06

6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2172197-74-7
• EN300-1452367
• 6-amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H14Cl2N4O2/c15-8-2-1-3-9(16)10(8)11-12(17)18-14(19-13(11)21)20-4-6-22-7-5-20/h1-3H,4-7H2,(H3,17,18,19,21)
• InChI Key： DOMHWFULSSWGFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=C(N)N=C(NC1=O)N1CCOCC1)Cl

Computed Properties

• Exact Mass: 340.0493811g/mol
• Monoisotopic Mass: 340.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172197-74-7): A Comprehensive Overview

6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172197-74-7) is a specialized dihydropyrimidinone derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, serves as a key intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one combines a dihydropyrimidinone core with a 2,6-dichlorophenyl moiety and a morpholine substituent. This combination of functional groups makes it particularly valuable for medicinal chemistry applications. The presence of the amino group at position 6 and the morpholin-4-yl group at position 2 enhances its potential as a building block for more complex pharmaceutical compounds.

Recent studies have highlighted the importance of dihydropyrimidinone derivatives in addressing various health challenges, particularly in the context of antimicrobial resistance and chronic diseases. The structural versatility of 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one allows for modifications that can lead to compounds with improved pharmacological profiles. This has become especially relevant as the pharmaceutical industry seeks new chemical entities to combat emerging health threats.

In the field of synthetic chemistry, 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one serves as a valuable scaffold for the development of novel compounds. Its dihydropyrimidinone core is known to interact with various biological targets, making it a promising candidate for the design of enzyme inhibitors and receptor modulators. The compound's 2,6-dichlorophenyl group contributes to its lipophilicity, which can influence membrane permeability and bioavailability – critical factors in drug development.

The global market for specialized chemical intermediates like 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. With the rising demand for targeted therapies and personalized medicine, compounds with precise structural features are becoming increasingly valuable. The morpholine-containing dihydropyrimidinone structure of this compound positions it well for applications in next-generation drug discovery programs.

From a synthetic perspective, the preparation of 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one typically involves multi-step organic transformations. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to green chemistry principles. The compound's amino-dihydropyrimidinone structure can be accessed through Biginelli-type reactions or related condensation methodologies, often followed by selective functionalization.

Quality control and characterization of 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one are crucial aspects of its production. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound meets the required specifications. The dichlorophenyl-substituted dihydropyrimidinone structure presents specific analytical challenges that require specialized methodologies for accurate characterization.

Looking to the future, 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one is expected to play an important role in the development of new therapeutic agents. Its structural features align well with current trends in drug discovery, particularly in areas such as kinase inhibition and targeted protein degradation. The compound's morpholine-dihydropyrimidinone hybrid structure offers multiple points for further derivatization, making it a versatile starting material for medicinal chemistry programs.

For researchers working with 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical intermediate. The compound's amino and morpholine functionalities contribute to its specific solubility and stability characteristics that must be considered during experimental work.

The scientific literature contains numerous references to dihydropyrimidinone derivatives with structural similarities to 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one. These compounds have demonstrated various biological activities, suggesting potential directions for further research with this specific derivative. The 2,6-dichloro substitution pattern on the phenyl ring may confer unique properties worth exploring in structure-activity relationship studies.

In conclusion, 6-Amino-5-(2,6-dichlorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2172197-74-7) represents an important chemical building block with significant potential in pharmaceutical research and development. Its unique combination of dihydropyrimidinone core, dichlorophenyl group, and morpholine substituent makes it a valuable intermediate for the synthesis of biologically active compounds. As the chemical and pharmaceutical industries continue to evolve, specialized intermediates like this will play an increasingly important role in the discovery of new therapeutic agents.